![molecular formula C8H12O3 B144500 1,4-Dioxaspiro[4.5]decan-8-one CAS No. 4746-97-8](/img/structure/B144500.png)
1,4-Dioxaspiro[4.5]decan-8-one
Cat. No. B144500
Key on ui cas rn:
4746-97-8
M. Wt: 156.18 g/mol
InChI Key: VKRKCBWIVLSRBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08394995B2
Procedure details
6.1 mg (0.02 mmol) of sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 158 mg (1 mmol) of 1,4-dioxaspiro[4.5]decane-8-ol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for eight hours. The later treatment was carried out in the same way as in Example 1, and then 1,4-dioxaspiro[4.5]decane-8-one was obtained. The yield of the obtained 1,4-dioxaspiro[4.5]decane-8-one was determined and the result is shown in Table 1. (Yield 86%)
Yield
86%
Identifiers
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REACTION_CXSMILES
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IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[O:26]1[C:30]2([CH2:35][CH2:34][CH:33]([OH:36])[CH2:32][CH2:31]2)[O:29][CH2:28][CH2:27]1>C(OCC)(=O)C>[O:26]1[C:30]2([CH2:31][CH2:32][C:33](=[O:36])[CH2:34][CH2:35]2)[O:29][CH2:28][CH2:27]1 |f:0.1,2.3,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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6.1 mg
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Type
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reactant
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Smiles
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IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
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Name
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Quantity
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0.49 g
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Type
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reactant
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Smiles
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OOS(=O)[O-].[K+]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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158 mg
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Type
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reactant
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Smiles
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O1CCOC12CCC(CC2)O
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Step Two
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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while being stirred under a nitrogen for eight hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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|
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Type
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product
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Smiles
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O1CCOC12CCC(CC2)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 86% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
